Cas no 667402-06-4 (1-(Ethylsulfonyl)piperidine-4-carboxylic acid)
667402-06-4 structure
Product Name:1-(Ethylsulfonyl)piperidine-4-carboxylic acid
CAS No:667402-06-4
MF:C8H15NO4S
MW:221.27400135994
CID:874276
Update Time:2023-08-03
1-(Ethylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide, N-[(1S)-3-[4-[ethyl[[4-(methylsulfonyl)phenyl]acetyl]amino]-1-piperidinyl]- 1-phenylpropyl]-1-(ethylsulfonyl)-
- 1-(ethylsulfonyl)piperidine-4-carboxylic acid
- 1-(ethanesulfonyl)piperidine-4-carboxylic acid
- 1-Ethanesulfonyl-piperidine-4-carboxylic acid
- MLS000716842
- HMS2656N15
- HMS1700F18
- STK299351
- SBB009518
- BBL009427
- SMR000278359
- ST45091594
- H2904
- 1-(ethylsulfonyl)-4-piperidinecarboxylic acid
- 4-piperidinecarboxylic acid, 1-(ethylsulfonyl)-
- Z53825020
- 1-(Ethylsulfonyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C8H15NO4S/c1-2-14(12,13)9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
- InChI Key: FXILSJTWIHHRJV-UHFFFAOYSA-N
- SMILES: S(CC)(N1CCC(C(=O)O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 298
- XLogP3: -0.1
- Topological Polar Surface Area: 83.1
1-(Ethylsulfonyl)piperidine-4-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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